Cas no 39979-92-5 (Hexane, 1-(chloromethoxy)-)

Hexane, 1-(chloromethoxy)- structure
Hexane, 1-(chloromethoxy)- structure
Product Name:Hexane, 1-(chloromethoxy)-
CAS No:39979-92-5
MF:C7H15ClO
MW:150.646401643753
CID:291813
PubChem ID:12546512
Update Time:2025-04-19

Hexane, 1-(chloromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Hexane, 1-(chloromethoxy)-
    • 1-(chloromethoxy)hexane
    • 39979-92-5
    • chloromethyl-n-hexyl ether
    • SCHEMBL5055385
    • AKOS006383187
    • MFCD19231953
    • SY309298
    • Chloromethylhexylether
    • AGDIDCDJVCRQCJ-UHFFFAOYSA-N
    • Chloromethyl hexyl ether
    • DTXSID90502083
    • Inchi: 1S/C7H15ClO/c1-2-3-4-5-6-9-7-8/h2-7H2,1H3
    • InChI Key: AGDIDCDJVCRQCJ-UHFFFAOYSA-N
    • SMILES: ClCOCCCCCC

Computed Properties

  • Exact Mass: 150.08125
  • Monoisotopic Mass: 150.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 48.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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